Tert-butyl 4-(4-chlorophenyl)-4-hydroxymethylpiperidine-1-carboxylate

• Molecular Formula: C17H24ClNO3
• Molecular Weight: 325.8 g/mol
• IUPAC Name: tert-butyl 4-(4-chlorophenyl)-4-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H24ClNO3/c1-16(2,3)22-15(21)19-10-8-17(12-20,9-11-19)13-4-6-14(18)7-5-13/h4-7,20H,8-12H2,1-3H3
• InChI Key: BESFYIPHPMXFJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CO)C2=CC=C(C=C2)Cl

Description

Tert-butyl 4-(4-chlorophenyl)-4-hydroxymethylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24ClNO3 and its molecular weight is 325.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chilled solution of 4-(4-chloro-phenyl)-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester (700 mg, 1.98 mmol) in 6 ml ether was added dropwise 2 ml lithium aluminium hydride 1M solution in ether. The reaction was stirred at 0° C. for 3 hours, then water (100 ml) was slowly added. The resulting gel was filtered and the aqueous filtrate was extracted three times with ether. The combined organic layers were dried with magnesium sulfate and concentrated under vacuum. Recovered oil was purified by silica gel chromatography, eluting with hexane-ethyl acetate (6:4) to give the title compound (297 mg, 46%).